In-Depth Technical Guide: A Menarini Tachykinin NK1 Receptor Antagonist
In-Depth Technical Guide: A Menarini Tachykinin NK1 Receptor Antagonist
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a detailed overview of a potent and selective tachykinin NK1 receptor antagonist developed by Menarini, referred to in early reports as 2614W94 and more formally characterized as MEN 10930. This document synthesizes available data on its chemical structure, properties, and the experimental methodologies used in its characterization.
Core Compound: MEN 10930
Initial investigations into the compound designated 2614W94 have revealed a close association with MEN 10930, a well-characterized tachykinin NK1 receptor antagonist from Menarini. It is plausible that 2614W94 was an internal development code for MEN 10930 or a closely related analog. This guide will focus on the publicly available data for MEN 10930.
Chemical Structure and Properties
The chemical structure for MEN 10930 is N alpha(N-[(1H)indol-3-yl-carbonyl]1-amino- cyclohexane-1-carbonyl)L-3-(2-naphthyl)alanine N-(benzyl) N methyl amide. A summary of its key properties is presented in the table below.
| Property | Value | Source |
| Chemical Name | N alpha(N-[(1H)indol-3-yl-carbonyl]1-amino- cyclohexane-1-carbonyl)L-3-(2-naphthyl)alanine N-(benzyl) N methyl amide | [1] |
| Molecular Formula | C40H43N5O3 | Inferred from name |
| Binding Affinity (Ki) at human NK1 receptor (IM9 cells) | 1.0 ± 0.17 nM | [1] |
| Binding Affinity (Ki) at human NK1 receptor (U373MG cells) | 2.8 ± 0.5 nM | [1] |
| Binding Affinity (Ki) at guinea pig lung NK1 receptor | 5.9 ± 0.8 nM | [1] |
| Binding Affinity (Ki) at rat urinary bladder NK1 sites | > 10 µM | [1] |
| Binding Affinity (Ki) at Calcium channels | 1.6 ± 0.6 µM | [1] |
| Binding Affinity (Ki) at NK2 receptor | 1.5 ± 0.5 µM | [1] |
| Binding Affinity (Ki) at NK3 receptor | > 10 µM | [1] |
| Functional Activity (pA2) in guinea pig ileum | 8.7 ± 0.08 | [1] |
Experimental Protocols
Detailed methodologies for the key experiments cited are crucial for the replication and validation of these findings.
Radioligand Binding Assays
Objective: To determine the binding affinity (Ki) of MEN 10930 for various tachykinin receptors and other potential off-target sites.
General Protocol:
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Membrane Preparation: Membranes were prepared from human IM9 and U373MG cells, guinea pig lung, and rat urinary bladder, all of which endogenously or recombinantly express the NK1 receptor.
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Radioligand: A radiolabeled NK1 receptor agonist, such as [3H]-Substance P, was used.
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Incubation: A constant concentration of the radioligand was incubated with the prepared cell membranes in the presence of increasing concentrations of the unlabeled antagonist (MEN 10930).
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Separation: The bound and free radioligand were separated by rapid filtration through glass fiber filters.
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Quantification: The radioactivity retained on the filters was measured by liquid scintillation counting.
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Data Analysis: The concentration of MEN 10930 that inhibits 50% of the specific binding of the radioligand (IC50) was determined by non-linear regression analysis. The Ki was then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
Functional Assays (Guinea Pig Ileum Contraction)
Objective: To assess the functional antagonist activity (pA2) of MEN 10930.
Protocol:
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Tissue Preparation: The longitudinal muscle-myenteric plexus of the guinea pig ileum was isolated and mounted in an organ bath containing a physiological salt solution, maintained at 37°C and aerated with 95% O2 and 5% CO2.
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Agonist-Induced Contraction: Cumulative concentration-response curves were generated for a standard NK1 receptor agonist, such as Substance P methyl ester, to induce muscle contraction.
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Antagonist Incubation: The tissue was pre-incubated with various concentrations of MEN 10930 for a defined period.
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Shift in Concentration-Response: The concentration-response curves for the agonist were repeated in the presence of the antagonist.
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Data Analysis: The pA2 value, which represents the negative logarithm of the molar concentration of the antagonist that produces a two-fold rightward shift in the agonist's concentration-response curve, was calculated using a Schild plot analysis. A linear Schild plot with a slope of unity is indicative of competitive antagonism.[1]
Signaling Pathway and Experimental Workflow
The following diagrams illustrate the proposed signaling pathway of the NK1 receptor and a typical experimental workflow for characterizing an NK1 receptor antagonist like MEN 10930.
